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Compound of Interest

Compound Name:
2-(Dimethylamino)acetaldehyde

hydrochloride

Cat. No.: B173180 Get Quote

An In-depth Technical Guide to 2-
(Dimethylamino)acetaldehyde Hydrochloride
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 2-(Dimethylamino)acetaldehyde hydrochloride. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document details the compound's properties, applications, and relevant

experimental insights, presented through structured data, detailed methodologies, and visual

diagrams to facilitate understanding and application.

Core Chemical and Physical Characteristics
2-(Dimethylamino)acetaldehyde hydrochloride is a key intermediate in the synthesis of

various biologically active molecules. Its hydrochloride salt form generally offers improved

water solubility and stability compared to the free base.[1][2]

Physical and Chemical Properties
The fundamental properties of 2-(Dimethylamino)acetaldehyde hydrochloride are

summarized in the table below.
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Property Value Source

Molecular Formula C₄H₁₀ClNO [3]

Molecular Weight 123.58 g/mol [3]

CAS Number 125969-54-2 [3]

Appearance White to off-white solid [4]

Purity 99.71% (HPLC) [4]

Melting Point
Not available in the searched

literature.

Boiling Point (of free base) 87.5 ± 23.0 °C at 760 mmHg [5]

Solubility

Water: ≥25.1 mg/mL; 62.5

mg/mL (with ultrasonic and

warming to 60°C) PBS: 50

mg/mL (with ultrasonic)

DMSO: Insoluble Ethanol:

Insoluble

[6]

Stability and Storage
Proper storage is crucial to maintain the integrity of 2-(Dimethylamino)acetaldehyde
hydrochloride.

Solid Form: Store at 4°C in a sealed container, protected from moisture.[6]

In Solvent: For long-term storage, solutions should be kept at -80°C (stable for up to 6

months) or -20°C (stable for up to 1 month) in a sealed container, away from moisture. It is

recommended to use freshly prepared solutions promptly.[7] For aqueous stock solutions,

filtration and sterilization through a 0.22 μm filter before use is advised.[7]

Biological Activity and Applications
2-(Dimethylamino)acetaldehyde hydrochloride is primarily utilized as a precursor in the

synthesis of muscarine analogues.[1][5][7] Muscarine and its analogues are agonists of the
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muscarinic acetylcholine receptors (mAChRs), which are G protein-coupled receptors involved

in a multitude of physiological processes.

Muscarinic Acetylcholine Receptor Signaling Pathway
The activation of muscarinic acetylcholine receptors by agonists initiates a cascade of

intracellular signaling events. These pathways are crucial in mediating the effects of

acetylcholine in the central and peripheral nervous systems. The diagram below illustrates the

general signaling pathway initiated by the activation of Gq-coupled muscarinic receptors.

Cell Membrane

Cytosol

Muscarinic
Receptor (M1, M3, M5)

Gq Protein
Activates Phospholipase C

(PLC)

Activates
PIP2

Cleaves
IP3

DAG

Ca²⁺ release
from ER

Stimulates

Protein Kinase C
(PKC)

Activates
Cellular Response

Muscarinic Agonist
(e.g., Muscarine Analogue)

Binds

Click to download full resolution via product page

Muscarinic acetylcholine receptor (Gq-coupled) signaling pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 2-
(Dimethylamino)acetaldehyde hydrochloride are not readily available in the public domain.

However, a general workflow for the purification of related aminoaldehydes can be inferred

from established chemical principles.

General Purification Workflow
A common method for purifying amino compounds involves their conversion to a salt, extraction

to remove non-basic impurities, and subsequent regeneration of the purified free base or

isolation of the salt. The following diagram illustrates a generalized workflow for the purification

of an aminoaldehyde hydrochloride.
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Generalized workflow for the purification of an aminoaldehyde hydrochloride.

Analytical Methods
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The identity and purity of 2-(Dimethylamino)acetaldehyde hydrochloride are typically

confirmed using standard analytical techniques.

¹H NMR Spectroscopy: A Certificate of Analysis for a batch of this compound indicates that

its ¹H NMR spectrum is consistent with the expected structure.[4]

High-Performance Liquid Chromatography (HPLC): Purity is often determined by HPLC. A

purity of 99.71% has been reported for a commercially available sample.[4]

Gas Chromatography-Mass Spectrometry (GC-MS): Due to the aldehyde functional group,

derivatization may be employed prior to GC-MS analysis to enhance volatility and stability.[8]

[9]

Safety and Handling
It is essential to handle 2-(Dimethylamino)acetaldehyde hydrochloride with appropriate

safety precautions in a laboratory setting.

Hazard Identification
Based on available safety data for similar compounds, the following hazards may be

associated with this chemical:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Precautions
Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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Wash hands thoroughly after handling.

Store in a tightly closed container in a dry and cool place.

This guide consolidates the available technical information on 2-
(Dimethylamino)acetaldehyde hydrochloride to support its use in research and

development. For specific applications, further investigation and validation are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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